Cas no 51037-31-1 (6-Methyl-4-oxy-pyrazine-2-carboxylic acid)

• Product Name: 6-Methyl-4-oxy-pyrazine-2-carboxylic acid
• CAS No: 51037-31-1
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• CID: 5072668
• PubChem ID: 12571070
• Update Time: 2024-03-01

6-Methyl-4-oxy-pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-methyl-4-oxy-pyrazine-2-carboxylic acid
• 6-Methyl-4-oxy-pyrazine-2-carboxylic acid

• Inchi： 1S/C6H6N2O3/c1-4-2-8(11)3-5(7-4)6(9)10/h2-3H,1H3,(H,9,10)
• InChI Key： WYCQGDXNLYJPML-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=C(C(=O)O)N=C(C)C=1

Computed Properties

• Exact Mass: 154.03784206 g/mol
• Monoisotopic Mass: 154.03784206 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 75.6
• Molecular Weight: 154.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives